1-Bromo-4-[(3-methylbutoxy)methyl]benzene

• Molecular Formula: C12H17BrO
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 1-bromo-4-(3-methylbutoxymethyl)benzene
• InChI: InChI=1S/C12H17BrO/c1-10(2)7-8-14-9-11-3-5-12(13)6-4-11/h3-6,10H,7-9H2,1-2H3
• InChI Key: MBFYPCJMUGTYEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOCC1=CC=C(C=C1)Br

Description

1-Bromo-4-[(3-methylbutoxy)methyl]benzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (purity: 55%, 700 mg) and 1-bromo-3-methylbutane (2.56 mL) were added to a solution of 4-bromobenzylalcohol (2.0 g) in N,N-dimethylformamide (40 mL) under ice-cooling, and the mixture was stirred at room temperature for five hours. A saturated ammonium chloride solution was added to the reaction solution, followed by extraction with a mixture of hexane-ethyl acetate (1:1). The organic layer was dried over sodium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:1→50:1→30:1) to give the title compound (2.31 g, 85%).